1-(6-Methylpyrimidin-4-yl)piperidin-4-one

• CAS No.: 1239740-00-1
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 1-(6-methylpyrimidin-4-yl)piperidin-4-one
• InChI: InChI=1S/C10H13N3O/c1-8-6-10(12-7-11-8)13-4-2-9(14)3-5-13/h6-7H,2-5H2,1H3
• InChI Key: YINDWHYWLHAUOM-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=N1)N2CCC(=O)CC2

Description

1-(6-Methylpyrimidin-4-yl)piperidin-4-one is a useful research compound. Its molecular formula is C10H13N3O and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-(6-methylpyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane (4.64 g, 19.7 mmol) in acetone (45 mL) was added 2 N HCl (180 g, 150 mL, 4.94 mol) and stirred at 50° C. for 2 hours. The reaction mixture was cooled to room temperature, then adjusted to pH 7 with NaHCO3 solution. The aqueous phase was extracted 4 times with CH2Cl2, the organic layers were combined, dried over Na2SO4 and the solvent was evaporated. The title compound was obtained as light brown liquid (2.7 g, 72%).